![molecular formula C18H26ClFN2O B2357925 N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide;hydrochloride CAS No. 1591548-20-7](/img/structure/B2357925.png)
N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide;hydrochloride
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Description
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : Research has been conducted on the synthesis of compounds similar to N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide;hydrochloride, demonstrating methods for high-yield synthesis through multi-step nucleophilic substitution reactions and ester hydrolysis (Zhou et al., 2021).
- Crystal Structure Determination : Crystallographic studies have been employed to determine the structure of related compounds, providing insights into their molecular configurations and potential interactions (Lu et al., 2021).
Material Science and Polymer Research
- Polyamides Containing Cyclohexane Structure : Investigations into the synthesis and properties of aromatic polyamides containing the cyclohexane structure, similar to the one in this compound, have been conducted, revealing their potential in material science for creating polymers with high thermal stability and solubility (Hsiao et al., 1999).
Biological and Pharmacological Applications
- Potential Antiproliferative Activity : Certain compounds structurally related to this compound have shown significant inhibitory activity against cancer cell lines, suggesting potential use in cancer research (Lu et al., 2021).
- Apoptosis Inducers in Cancer Treatment : Research on cyclohexane-1-carboxamides, a class to which this compound belongs, has identified promising activity against breast cancer cell lines, indicating their potential role as apoptosis inducers in cancer treatment (Abd-Allah & Elshafie, 2018).
Chemical Reactions and Properties
- Synthesis of Cyclopropane Derivatives : Studies on the synthesis of cyclopropane derivatives, which are structurally related to the compound , have provided insights into their chemical reactions and properties, furthering understanding of their potential applications (Aelterman et al., 1999).
properties
IUPAC Name |
N-(2-amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25FN2O.ClH/c19-15-8-6-14(7-9-15)18(10-11-18)17(22)21-16(12-20)13-4-2-1-3-5-13;/h6-9,13,16H,1-5,10-12,20H2,(H,21,22);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUUDMOVTXPCBCE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(CN)NC(=O)C2(CC2)C3=CC=C(C=C3)F.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26ClFN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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